4-Chlorophenyl sulfoxide
Overview
Description
4-Chlorophenyl sulfoxide is a chemical compound with the molecular formula C12H8Cl2OS . It is also known by other names such as Bis (4-chlorophenyl) sulfoxide . The molecular weight of this compound is 271.2 g/mol .
Molecular Structure Analysis
The molecular structure of this compound consists of two chlorophenyl groups attached to a sulfoxide group . The IUPAC name for this compound is 1-chloro-4-(4-chlorophenyl)sulfinylbenzene .Physical And Chemical Properties Analysis
This compound is a slightly yellow to light beige fine crystalline powder . It has a melting point of 141-144 °C .Scientific Research Applications
Catalytic Oxidation of Alcohols
4-Chlorophenyl sulfoxide has been studied for its role in catalyzing the oxidation of alcohols. A study found that oxo-rhenium complexes, using this compound as an oxidant, efficiently oxidized primary and secondary alcohols to aldehydes and ketones. This catalytic system showed high selectivity for primary alcohols, preventing over-oxidation to acids (Sousa et al., 2013).
Reactivity in Organic Synthesis
The compound has also been synthesized for its reactivity in organic synthesis. A study on the synthesis of (4-chlorophenyl)-(1-oxo-1λ4-benzo[b]thien-2-yl)methanone showed its ability to undergo Michael-type nucleophilic addition, leading to a method for functionalizing 2-acyl-benzo[b]thiophene derivatives (Pouzet et al., 1998).
Role in Molecular Structures
This compound's influence on molecular structures has been explored as well. A study on bis(4-chlorophenyl)sulfone, which shares structural similarities, revealed peculiar structural and dynamical features due to interactions like Van der Waals forces and dipolar moments (Ollivier et al., 1996).
Crystal and Molecular Structure Analysis
The compound has been analyzed for its crystal and molecular structure. The structure of methyl-(4-chlorophenyl)sulfone, a related compound, was determined using X-ray diffraction, providing insights into the molecular arrangement and potential applications in materials science (Adamovich et al., 2017).
Versatility in Chemical Reactions
This compound has shown versatility in chemical reactions, such as in the selective oxidation of certain compounds. A study demonstrated its use in stereoselective oxidation, highlighting its potential in creating specific chemical structures (Nakao et al., 1990).
Safety and Hazards
Future Directions
Mechanism of Action
Result of Action
The molecular and cellular effects of 4-Chlorophenyl sulfoxide’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. Specific information on how such factors impact this compound is currently lacking . Potential factors of interest could include pH, temperature, and the presence of other interacting molecules.
Biochemical Analysis
Biochemical Properties
It has been suggested that this compound might interact with enzymes involved in glutathione metabolism, such as glutathione peroxidase and glutathione reductase . These interactions could potentially influence various biochemical reactions.
Cellular Effects
It has been suggested that this compound might have protective effects against oxidative stress in certain cell types . Specifically, it was found that treatment with a similar compound protected SH-SY5Y cells against hydrogen peroxide-induced oxidative stress .
Molecular Mechanism
It has been suggested that this compound might interact with enzymes involved in glutathione metabolism, such as glutathione peroxidase and glutathione reductase . These interactions could potentially influence the activity of these enzymes and lead to changes in gene expression.
Temporal Effects in Laboratory Settings
It has been suggested that this compound might have protective effects against oxidative stress in certain cell types
Metabolic Pathways
It has been suggested that this compound might interact with enzymes involved in glutathione metabolism
properties
IUPAC Name |
1-chloro-4-(4-chlorophenyl)sulfinylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8Cl2OS/c13-9-1-5-11(6-2-9)16(15)12-7-3-10(14)4-8-12/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJGYFISADIZFEL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)C2=CC=C(C=C2)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8Cl2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7022205 | |
Record name | 4-Chlorophenyl sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7022205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3085-42-5 | |
Record name | 1,1′-Sulfinylbis[4-chlorobenzene] | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3085-42-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Sulfoxide, bis(p-chlorophenyl) | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003085425 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Bis(4-chlorophenyl) sulfoxide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406205 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4-Chlorophenyl sulfoxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7022205 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(p-chlorophenyl)sulphoxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.019.453 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 4-Chlorophenyl sulfoxide | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/J573M24A77 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 4-chlorophenyl sulfoxide in modifying reduced graphene oxide?
A1: this compound acts as a modifier for reduced graphene oxide (rGO) aerogels. [, ]. Research indicates that it plays a crucial role in the self-assembly process during the synthesis of the this compound modified rGO (4CS-rGO) composite under basic reduction-oxidation conditions []. This modification significantly influences the adsorption properties of the resulting aerogel.
Q2: How does the 4CS-rGO composite interact with metal ions like Pd(II) and Pt(IV)?
A2: The 4CS-rGO composite exhibits interesting adsorption behaviors towards both palladium(II) (Pd(II)) and platinum(IV) (Pt(IV)) ions []. The adsorption of Pd(II) is strongly influenced by pH, with higher pH values leading to increased adsorption efficiency, likely due to electrostatic interactions. The maximum adsorption efficiency for Pd(II) was observed at pH 12 [].
Q3: What insights do dielectric studies provide about the molecular behavior of this compound?
A3: Dielectric absorption studies of this compound incorporated into a polystyrene matrix reveal information about its molecular relaxation processes []. The enthalpy of activation for molecular relaxation of this compound is relatively high (around 60-78 kJ mol−1), suggesting that significant energy is required for the molecule to reorient itself within the matrix []. This information can be useful for understanding its behavior in various materials and applications.
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